Cas no 2171956-55-9 (2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2171956-55-9
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6323824
• PubChem ID: 165750848
• Update Time: 2025-06-09

2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• 2-[5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2171956-55-9
• EN300-1598187

• Inchi： 1S/C11H20N4O/c1-16-7-6-15-11(8-9-2-3-9)10(4-5-12)13-14-15/h9H,2-8,12H2,1H3
• InChI Key： GTZBTIZTHMNBMQ-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(=C(CCN)N=N1)CC1CC1

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66Ų

Additional information on 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Recent Advances in the Study of 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS: 2171956-55-9)

The compound 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS: 2171956-55-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and cyclopropylmethyl moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug development.

One of the key areas of research has been the synthesis and optimization of 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, followed by selective functionalization, to achieve the desired compound with high enantiomeric purity. This advancement is critical for further preclinical and clinical studies.

Pharmacological evaluations have revealed that 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine exhibits high affinity for serotonin and dopamine receptors, suggesting its potential as a modulator for neuropsychiatric disorders. In vitro and in vivo studies demonstrated its efficacy in animal models of depression and anxiety, with a favorable safety profile. Notably, the compound's ability to cross the blood-brain barrier (BBB) efficiently has been a significant finding, as this property is often a limiting factor in CNS drug development.

Further investigations into the mechanism of action have highlighted the compound's role in modulating synaptic plasticity. A recent preprint on bioRxiv (2024) reported that 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine enhances long-term potentiation (LTP) in hippocampal neurons, which may underlie its antidepressant effects. These findings open new avenues for exploring its use in neurodegenerative diseases, such as Alzheimer's disease, where synaptic dysfunction is a hallmark.

Despite these promising results, challenges remain in the clinical translation of 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine. Pharmacokinetic studies indicate that the compound has a relatively short half-life, necessitating the development of sustained-release formulations or prodrug strategies. Additionally, ongoing toxicology studies are essential to ensure its safety for human use. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate its path to clinical trials.

In conclusion, 2-5-(cyclopropylmethyl)-1-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS: 2171956-55-9) represents a promising candidate for the treatment of CNS disorders. Its unique chemical structure, combined with its pharmacological properties, positions it as a valuable tool for both therapeutic development and basic research in neurobiology. Future studies will likely focus on optimizing its pharmacokinetic profile and expanding its therapeutic potential to other indications.